![molecular formula C13H15N3O2 B1596708 Benzoic acid, 4-[[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]amino]- CAS No. 824431-10-9](/img/structure/B1596708.png)
Benzoic acid, 4-[[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]amino]-
Overview
Description
“Benzoic acid, 4-[[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]amino]-” is a chemical compound with the molecular formula C12H12N2O2 . It is also known by its English name "4-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)-BENZOIC ACID" .
Synthesis Analysis
The synthesis of this compound involves a mixture of (3,5-dimethyl-1H-pyrazol-1-yl)methanol and 4-aminobenzoic acid in acetonitrile. The mixture is stirred in a closed vessel at room temperature for 6 days. The resulting white precipitate is filtered off, washed with acetonitrile, and dried in air .Molecular Structure Analysis
The molecular structure of this compound is characterized by a benzoic acid group attached to a 3,5-dimethyl-1H-pyrazol-1-yl group via an amino linkage . The molecular weight of the compound is 216.24 .Physical And Chemical Properties Analysis
This compound has a melting point of 126 °C and a predicted boiling point of 420.8±45.0 °C . It has a predicted density of 1.262±0.06 g/cm3 . The compound has a predicted acidity coefficient (pKa) of 4.11±0.10 .Scientific Research Applications
Crystallography and Structural Analysis
The molecular structure of 4-[(3,5-dimethylpyrazol-1-yl)methylamino]benzoic acid trifluoroacetate has been determined through X-ray crystallography . This analysis is crucial for understanding the compound’s crystalline form, which can influence its reactivity and stability. The crystal structure helps in predicting the compound’s interaction with other molecules, which is essential in drug design and material science.
Ligand Synthesis for Coordination Chemistry
This compound acts as a ligand, forming complexes with various metals. These complexes can be used in coordination chemistry to create catalysts for chemical reactions or to develop new materials with specific magnetic, electronic, or optical properties .
Antitumor Activity
Derivatives of this compound have shown marked antitumor activity against various cell lines. The IC50 values, which indicate the concentration needed to inhibit cell growth by 50%, range from 5.00–32.52 μM, suggesting potential applications in cancer therapy .
Organic Synthesis
This compound can be used in organic synthesis, particularly in the formation of new carbon-nitrogen bonds. Its reactivity with amines and acids can lead to the creation of novel organic compounds with potential applications in medicinal chemistry and material science .
properties
IUPAC Name |
4-[(3,5-dimethylpyrazol-1-yl)methylamino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2/c1-9-7-10(2)16(15-9)8-14-12-5-3-11(4-6-12)13(17)18/h3-7,14H,8H2,1-2H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNKABRURYDJZAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CNC2=CC=C(C=C2)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80373108 |
Source
|
| Record name | Benzoic acid, 4-[[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]amino]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80373108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzoic acid, 4-[[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]amino]- | |
CAS RN |
824431-10-9 |
Source
|
| Record name | Benzoic acid, 4-[[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]amino]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80373108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Hydroxybenz[cd]indol-2(1H)-one](/img/structure/B1596639.png)
![4-[(3-Chlorobenzyl)oxy]-3-methoxybenzaldehyde](/img/structure/B1596641.png)
